![molecular formula C17H16Cl2N6O2 B2996606 N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(2,4-dichlorophenoxy)acetamide CAS No. 1170855-12-5](/img/structure/B2996606.png)
N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(2,4-dichlorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(2,4-dichlorophenoxy)acetamide is a useful research compound. Its molecular formula is C17H16Cl2N6O2 and its molecular weight is 407.26. The purity is usually 95%.
BenchChem offers high-quality N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(2,4-dichlorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(2,4-dichlorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Novel Coordination Complexes
Pyrazole-acetamide derivatives have been synthesized and characterized, leading to the creation of novel Co(II) and Cu(II) coordination complexes. These complexes have been explored for their potential in forming supramolecular architectures via hydrogen bonding, which could have implications in materials science and catalysis. Additionally, these complexes demonstrated significant antioxidant activity, indicating potential applications in mitigating oxidative stress-related conditions (Chkirate et al., 2019).
Anticancer and Anti-inflammatory Agents
Synthesis and Biological Evaluation
Research has been conducted on the synthesis and biological evaluation of pyrazolopyrimidines derivatives, showing potential as anticancer and anti-5-lipoxygenase agents. This indicates the compound's relevance in the development of new therapeutic agents targeting cancer and inflammation (Rahmouni et al., 2016).
Antimicrobial Activity
Innovative Heterocycles
The synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, have been explored. This suggests the compound's utility in developing new pesticides and antimicrobial agents, which could have significant agricultural applications (Fadda et al., 2017).
Antimicrobial and Anticancer Properties
Novel Pyrazole Derivatives
A series of new pyrazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activity. This research points to the compound's versatility in contributing to the discovery of new drugs with dual-functionality, targeting both microbial infections and cancer (Hafez et al., 2016).
Neuroinflammation Imaging
Translocator Protein Ligands
Novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their binding to the translocator protein 18 kDa (TSPO), recognized as a biomarker of neuroinflammatory processes. This research underlines the compound's potential in neuroimaging, particularly in positron emission tomography (PET) imaging of neuroinflammation, which could enhance our understanding and diagnosis of neurodegenerative diseases (Damont et al., 2015).
Mechanism of Action
Mode of Action
Given its structural similarity to certain herbicides , it might interact with similar targets and induce similar changes.
Biochemical Pathways
Compounds with similar structures have been shown to affect certain pathways related to plant growth and development .
Action Environment
Environmental factors such as ph, temperature, and presence of other compounds can often influence the action of similar compounds .
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N6O2/c18-12-2-3-14(13(19)8-12)27-10-17(26)21-6-5-20-15-9-16(23-11-22-15)25-7-1-4-24-25/h1-4,7-9,11H,5-6,10H2,(H,21,26)(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSYITYHEYAXFEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC=NC(=C2)NCCNC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(2,4-dichlorophenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.